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Compound of Interest

Compound Name: KM11060

Cat. No.: B1673669 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of KM11060 (CAS

774549-97-2), a CFTR corrector used in laboratory research. The following procedures are

designed to ensure the safe handling, use, and disposal of this compound, fostering a secure

research environment.

I. Immediate Safety Information
KM11060, identified as 7-chloro-4-(4-((4-chlorophenyl)sulfonyl)piperazin-1-yl)quinoline, is

classified as acutely toxic if swallowed.[1] Due to its chemical structure, which includes a

quinoline moiety, it should be handled with caution, as related compounds are known to be

harmful in contact with skin, cause serious eye irritation, and are suspected of causing genetic

defects and cancer.

Key Hazard Information:
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Hazard Classification Description Source

Acute Oral Toxicity Category 3; Toxic if swallowed. [1]

Potential Skin Irritant

Based on quinoline and

piperazine derivatives, likely to

cause skin irritation.

[2][3][4]

Potential Eye Irritant

Based on quinoline and

piperazine derivatives, likely to

cause serious eye irritation.

[2][3][4]

Potential Carcinogen
Quinoline is suspected of

causing cancer.
[5]

Potential Mutagen
Quinoline is suspected of

causing genetic defects.
[2]

II. Personal Protective Equipment (PPE)
A comprehensive approach to personal protective equipment is mandatory when handling

KM11060. The following table outlines the required PPE.
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PPE Category Item
Specifications and
Rationale

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect for

tears or holes before use.

Double-gloving is advised for

prolonged handling.

Eye Protection
Safety glasses with side

shields or goggles

To protect against splashes or

airborne particles.

Body Protection Laboratory coat

A fully buttoned lab coat

should be worn to protect skin

and clothing.

Respiratory Protection
Not generally required for

small quantities

Work in a well-ventilated area

or a chemical fume hood to

avoid inhalation of any dust or

aerosols.

Below is a diagram illustrating the logical relationship for selecting appropriate PPE when

handling KM11060.

Hazard Assessment

PPE Selection

Assess Handling Task
(e.g., weighing, dissolving)

Hand Protection
(Chemical-Resistant Gloves)

Always Required

Eye Protection
(Safety Glasses/Goggles)

Always Required

Body Protection
(Lab Coat)

Always Required

Respiratory Protection
(Fume Hood/Ventilation)

If dust/aerosol generation is possible
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Caption: Logical workflow for selecting Personal Protective Equipment (PPE) for handling

KM11060.

III. Operational Plan: Step-by-Step Handling
Protocol
Adherence to a strict operational protocol is essential to minimize exposure and ensure safety.

Experimental Workflow for Handling KM11060:
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Start

1. Preparation:
- Don appropriate PPE

- Prepare work area in a fume hood

2. Weighing:
- Use a precision balance within the fume hood

- Handle with care to avoid creating dust

3. Dissolving:
- Add solvent to the solid KM11060 slowly

- Ensure proper ventilation

4. Handling Solution:
- Use appropriate glassware
- Avoid splashes and spills

5. Experimental Use:
- Conduct experiment within a controlled environment

6. Post-Experiment Cleanup:
- Decontaminate work surfaces

- Remove PPE correctly

End

Click to download full resolution via product page

Caption: Step-by-step experimental workflow for the safe handling of KM11060.
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Detailed Methodologies:

Preparation: Before handling KM11060, ensure you are in a well-ventilated laboratory,

preferably using a certified chemical fume hood. Don all required personal protective

equipment as outlined in the table above. Prepare all necessary equipment and reagents to

minimize movement and potential for spills.

Weighing: When weighing the solid compound, use an analytical balance inside a fume hood

to prevent the inhalation of any fine particles. Use a spatula to handle the powder and avoid

creating dust.

Dissolving: When preparing solutions, add the solvent to the solid KM11060. This should

also be done in a fume hood.

Experimental Use: All experimental procedures involving KM11060 should be conducted

within a fume hood or other contained apparatus.

Post-Experiment Cleanup: After completing your work, decontaminate all surfaces with an

appropriate cleaning agent. Remove gloves and other disposable PPE and dispose of them

as hazardous waste. Wash your hands thoroughly with soap and water.

IV. Disposal Plan
Proper disposal of KM11060 and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Disposal Protocol:

Solid Waste: Unused KM11060 powder and any materials grossly contaminated with the

solid (e.g., weigh boats, contaminated paper towels) should be collected in a clearly labeled,

sealed container for hazardous waste.

Liquid Waste: Solutions containing KM11060 should be collected in a designated, sealed,

and clearly labeled hazardous waste container. Do not pour KM11060 solutions down the

drain.
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Empty Containers: "Empty" containers of KM11060 should be triple-rinsed with a suitable

solvent. The rinsate must be collected and disposed of as hazardous liquid waste. Once

triple-rinsed, the container can be disposed of according to your institution's guidelines for

empty chemical containers.

Contaminated PPE: Used gloves, disposable lab coats, and other contaminated PPE should

be placed in a designated hazardous waste bag and disposed of according to institutional

protocols.

Always follow your institution's specific guidelines for hazardous waste disposal. If you are

unsure, contact your institution's Environmental Health and Safety (EHS) department for

guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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